3-Bromo-5-(3-hydroxyphenyl)phenol

• IUPAC Name: 3-bromo-5-(3-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H9BrO2/c13-10-4-9(6-12(15)7-10)8-2-1-3-11(14)5-8/h1-7,14-15H
• InChI Key: SBSDSTGPWJMTLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C12H9BrO2
• DSSTOX Substance ID: DTXSID10686354
• Molecular Weight: 265.10 g/mol
• CAS No.: 1261952-04-8

Description

3-Bromo-5-(3-hydroxyphenyl)phenol is a brominated phenolic compound characterized by a central phenol ring substituted with a bromine atom at position 3 and a 3-hydroxyphenyl group at position 3. This substitution pattern confers unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-(3-hydroxyphenyl)phenol can be achieved through several methods. One common approach involves the bromination of 3-hydroxybiphenyl using bromine or a brominating agent under controlled conditions. This reaction typically requires a solvent such as acetic acid and may be catalyzed by a Lewis acid .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of automated systems and advanced catalysts can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(3-hydroxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones.

Reduction: The bromine atom can be reduced to form the corresponding phenol.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic aromatic substitution

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a base

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Phenols and dehalogenated products.

Substitution: Various substituted biphenyl derivatives

Scientific Research Applications

3-Bromo-5-(3-hydroxyphenyl)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the study of reaction mechanisms.

Biology: Investigated for its potential biological activities, including anti-tumor and anti-inflammatory effects.

Medicine: Explored for its potential use in drug development and as a pharmaceutical intermediate.

Industry: Utilized in the production of advanced materials, including polymers and coatings .

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-hydroxyphenyl)phenol involves its interaction with specific molecular targets. The hydroxyl group can form hydrogen bonds with biological molecules, while the bromine atom can participate in halogen bonding. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Substitution Patterns and Molecular Properties

The table below compares key structural and physicochemical properties of 3-Bromo-5-(3-hydroxyphenyl)phenol with analogous bromophenols:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Source
3-Bromo-5-(3-hydroxyphenyl)phenol	C₁₂H₉BrO₂	265.11	Br (C3), 3-hydroxyphenyl (C5)	Protein aggregation modulation	Inferred from analogs
3-Bromo-5-(4-hydroxyphenyl)phenol	C₁₂H₉BrO₂	265.11	Br (C3), 4-hydroxyphenyl (C5)	Synthetic intermediate	Combi-Blocks (YA-5131)
3-Bromo-5-phenylphenol	C₁₂H₉BrO	249.10	Br (C3), phenyl (C5)	Reduced polarity, higher lipophilicity	ChemBK
3-Bromo-5-(trifluoromethyl)phenol	C₇H₄BrF₃O	241.01	Br (C3), CF₃ (C5)	Enhanced acidity (pKa ~6.5)	Fluorochem
3-Bromo-5-(hydroxymethyl)phenol	C₇H₇BrO₂	203.04	Br (C3), CH₂OH (C5)	Marine natural product, antioxidant	CymitQuimica

Key Observations :

• In contrast, the trifluoromethyl group in 3-Bromo-5-(trifluoromethyl)phenol increases electron-withdrawing effects, lowering its pKa compared to non-fluorinated analogs .
• Polarity and Solubility : The hydroxymethyl derivative (C₇H₇BrO₂) exhibits higher water solubility due to its -CH₂OH group, whereas the phenyl-substituted analog (C₁₂H₉BrO) is more lipophilic, favoring membrane permeability .
• Biological Activity: Marine-derived bromophenols (e.g., 3-bromo-5-(hydroxymethyl)phenol) demonstrate antioxidant properties, while synthetic variants like 3-Bromo-5-(3-hydroxyphenyl)phenol are explored for disrupting protein aggregates in neurodegenerative diseases .

Stability and Reactivity

• Acid-Base Behavior: The hydroxyl group in 3-Bromo-5-(3-hydroxyphenyl)phenol (predicted pKa ~9–10) is less acidic than its trifluoromethyl counterpart (pKa ~6.5) due to electron-donating effects of the hydroxyphenyl group .
• Thermal Stability: Bromophenols with bulky substituents (e.g., 3-Bromo-5-(4-hydroxyphenyl)phenol) exhibit higher thermal stability, as evidenced by their use in high-temperature reactions .